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Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Pinoxaden is a selective, post-emergence herbicide belonging to the phenylpyrazole chemical
class, specifically designed for the control of grassy weeds in cereal crops like wheat and
barley[1][2][3]. Its mode of action involves the inhibition of the acetyl-CoA carboxylase
(ACCase) enzyme, which is a critical component in the biosynthesis of fatty acids in grass
weeds[2][4]. This inhibition leads to the depletion of lipids, disruption of cell membrane integrity,
and ultimately, cessation of growth and death of the target weed, with visible symptoms
appearing in 5-7 days and complete control within 14-21 days. This document provides detailed
application parameters and experimental protocols for researchers utilizing Pinoxaden for
weed control studies.

Mechanism of Action: ACCase Inhibition Pathway

Pinoxaden is absorbed through the leaves and stems of the weed and translocated to the
meristematic tissues (growing points). There, it selectively inhibits the ACCase enzyme, a
crucial step in lipid synthesis. This targeted action ensures efficacy against susceptible grass
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species while maintaining safety for cereal crops, which is often enhanced by the inclusion of a
safener such as cloquintocet-mexyl in commercial formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Pinoxaden Herbicide | Selective Post-Emergence Grass Control [smagrichem.com]
e 2. chemicalwarehouse.com [chemicalwarehouse.com]

o 3. researchgate.net [researchgate.net]

e 4. Pinoxaden | C23H32N204 | CID 210326 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Pinoxaden spray volume and application rate for
optimal weed control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166648#pinoxaden-spray-volume-and-application-
rate-for-optimal-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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